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Compound of Interest

Compound Name: 2-(Bromomethyl)-5-methyithiazole
Cat. No.: B13884332
Get Quote

Executive Summary

2-(Bromomethyl)-5-methylthiazole is a reactive electrophilic intermediate widely used in the
synthesis of thiazole-containing pharmaceuticals and agrochemicals. It serves as a structural
analog to the Ritonavir intermediate (which bears a 2-isopropyl group) and is employed to
introduce the 5-methylthiazol-2-yl-methyl moiety into complex scaffolds via nucleophilic
substitution. Due to the high lability of the C—Br bond, this compound is frequently generated in
situ or used as a crude oil; however, its spectroscopic signature is distinct and essential for
quality control.

Chemical Identity & Properties
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Property Detail
Chemical Name 2-(Bromomethyl)-5-methyl-1,3-thiazole
CAS Registry Number 70876-06-3 (Isomer specific)
C
Molecular Formula H
BrNS
Molecular Weight 192.08 g/mol
Appearance Yellow to orange oil (often darkens upon
storage)
Soluble in CHCI

, DCM, THF; decomposes in protic solvents

Solubility (MeOH. H
eOH,

O)

High Lability. Prone to hydrolysis and
Stability dimerization.[1][2][3] Store at -20°C under inert

atmosphere.

Synthesis & Reaction Mechanism

The standard preparation involves the Wohl-Ziegler bromination of commercially available 2,5-
dimethylthiazole. This reaction relies on the regioselective radical bromination at the C2-methyl
position, which is kinetically favored over the C5-methyl group due to the stabilization of the
radical intermediate adjacent to the C=N bond.

Experimental Protocol (Optimized)

e Reagents: 2,5-Dimethylthiazole (1.0 eq), N-Bromosuccinimide (NBS, 1.05 eq), Benzoyl
Peroxide (BPO, 0.05 eq).

e Solvent: Carbon tetrachloride (CCI
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) or Benzotrifluoride (PhCF
) (greener alternative).

e Procedure:

o

Dissolve 2,5-dimethylthiazole in the solvent under N

o Add NBS and BPO.

o Reflux for 2—4 hours. Monitor by TLC (Hexane/EtOAc) for the disappearance of starting
material.

o Workup: Cool to 0°C to precipitate succinimide. Filter. Concentrate the filtrate in vacuo to
yield the crude yellow oil.

o Purification: Generally used crude due to instability on silica gel. If necessary, rapid
filtration through a short neutral alumina plug is recommended.

Mechanistic Pathway

Regioselectivity

Bromination occurs at C2-Me
over C5-Me due to
radical stability.

. . - He C2-Methyl Radical + Bre 2-(Bromomethyl)-
AR il ERAaliS (Stabilized by N) 5-methylthiazole

NBS / BPO
(Radical Source)
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Caption: Regioselective radical bromination pathway converting 2,5-dimethylthiazole to the
target electrophile.

Spectroscopic Characterization

Note: Due to the compound's instability, high-purity spectra are rare in public databases. The
data below represents the consensus values derived from the chloro-analog (2-chloromethyl-5-
methylthiazole) and reaction monitoring data.

A. Nuclear Magnetic Resonance ( H NMR)
Solvent: CDCI

(7.26 ppm reference) Frequency: 400 MHz
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Shift ( o ) Mechanistic
Multiplicity Integral Assignment

ppm) Insight

Characteristic
thiazole proton.
Slightly
deshielded
7.35 Singlet (s) 1H H-4 (Ar-H) compared to
starting material
(7.21 ppm) due
to the electron-

withdrawing Br.

Diagnostic peak.
Significant
C(2)-CH downfield shift
05 Singlet (s) 2H from the methyl
Br precursor (~2.6
ppm). Confirms

bromination.

Remains largely
unchanged from
starting material
(~2.42 ppm),

confirming

2.44 Singlet (s) 3H C(5)-CH

regioselectivity at
C2.

B. Carbon-13 NMR ( C NMR)

Solvent: CDCI

(77.16 ppm reference)
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Shift (
Assignment Notes
ppm)
) Quaternary carbon attached to
165.2 C-2 (Thiazole)
the bromomethyl group.
139.8 C-4 (Thiazole) Aromatic CH.
) Quaternary carbon bearing the
135.5 C-5 (Thiazole)
methyl group.
-CH Upfield relative to Cl-analog
26.4 (~37 ppm) due to the heavy
Br atom effect of Bromine.
121 -CH C5-Methyl group.[1][2]

C. Mass Spectrometry (MS)

Method: GC-MS (El, 70 eV) or ESI+

e Molecular lon (M
):
191 and 193.
» Isotopic Pattern: 1:1 ratio of peaks at 191/193 confirms the presence of one Bromine atom (
Br and
Br).
e Fragmentation:
o 112 (M
- Br): Loss of bromine radical (Base peak in some conditions).

o 85 (Thiazole ring fragment).
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D. Infrared Spectroscopy (FT-IR)

e C-Br Stretch: 610-690 cm

(Strong, broad).

e C=N Stretch (Thiazole): ~1520 cm

e C-H Stretch (Aliphatic): 2950-2980 cm

Quality Control & Impurity Profiling

When analyzing the crude reaction mixture, three key species must be distinguished:
o Target Product: 2-(Bromomethyl)-5-methylthiazole (

4.65 ppm).
 Starting Material: 2,5-Dimethylthiazole (

2.65 ppm, 2.42 ppm). Presence indicates incomplete conversion.

o Over-Brominated Byproduct: 2-(Dibromomethyl)-5-methylthiazole. Look for a methine singlet
>6.0 ppm.

QC Workflow
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Crude Reaction Mixture

P

TLC Analysis
(Hexane:EtOAc 4:1)

1H NMR (CDCI3)

Peak at 4.65 ppm only \Peaks at 2.65 or >6.0

Proceed to Coupling Flash Chromatography
(Use Immediately) (Neutral Alumina)

Click to download full resolution via product page

Caption: Decision matrix for quality control of the crude intermediate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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Contact our Ph.D. Support Team for a compatibility check
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